1-(5-Isopropyl-1h-1,2,4-triazol-3-yl)-2-methylbutan-1-amine

• Molecular Formula: C10H20N4
• Molecular Weight: 196.29 g/mol
• IUPAC Name: 2-methyl-1-(3-propan-2-yl-1H-1,2,4-triazol-5-yl)butan-1-amine
• InChI: InChI=1S/C10H20N4/c1-5-7(4)8(11)10-12-9(6(2)3)13-14-10/h6-8H,5,11H2,1-4H3,(H,12,13,14)
• InChI Key: MLOFCLNNUVYJQN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C1=NC(=NN1)C(C)C)N

Description

1-(5-Isopropyl-1H-1,2,4-triazol-3-yl)-2-methylbutan-1-amine is a triazole-based amine derivative characterized by a 1,2,4-triazole ring substituted with an isopropyl group at the 5-position and a branched aliphatic amine chain (2-methylbutan-1-amine) at the 3-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-Isopropyl-1h-1,2,4-triazol-3-yl)-2-methylbutan-1-amine typically involves the reaction of 5-isopropyl-1H-1,2,4-triazole-3-amine with 2-methylbutan-1-amine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the process. The reaction conditions, such as temperature and pressure, are optimized to achieve the desired yield and purity of the product.

Industrial Production Methods

In an industrial setting, the production of 1-(5-Isopropyl-1h-1,2,4-triazol-3-yl)-2-methylbutan-1-amine may involve large-scale batch or continuous processes. The choice of method depends on factors such as the required production volume, cost, and environmental considerations. The industrial production process is designed to be efficient and scalable, ensuring consistent quality and high yield of the compound.

Chemical Reactions Analysis

Types of Reactions

1-(5-Isopropyl-1h-1,2,4-triazol-3-yl)-2-methylbutan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving 1-(5-Isopropyl-1h-1,2,4-triazol-3-yl)-2-methylbutan-1-amine typically require specific reagents and conditions. For example:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide may be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are often employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution product.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, reduction may produce amines, and substitution may result in various substituted derivatives.

Scientific Research Applications

1-(5-Isopropyl-1h-1,2,4-triazol-3-yl)-2-methylbutan-1-amine has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, such as antimicrobial or antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(5-Isopropyl-1h-1,2,4-triazol-3-yl)-2-methylbutan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 1-(5-Isopropyl-1H-1,2,4-triazol-3-yl)-2-methylbutan-1-amine can be contextualized by comparing it to analogous triazole derivatives. Key comparisons include:

Substituent Variations on the Triazole Ring

• 1-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine (CAS 1247448-02-7): This compound replaces the isopropyl group with a cyclopropyl moiety at the triazole’s 3-position. For example, cyclopropyl groups are known to enhance metabolic stability in drug design .
• 1-(5-Ethyl-4H-1,2,4-triazol-3-yl)-2-methylbutan-1-amine :
  The ethyl substituent at the 5-position reduces steric bulk compared to isopropyl, which may decrease lipophilicity and impact pharmacokinetic properties such as absorption and distribution .

Structural Analogues with Extended Aromatic Systems

• N-(1-(1H-1,2,4-Triazol-3-yl)ethyl)-3-methyl-4-(1-(3-(trifluoromethyl)phenyl)cyclopropyl)-1H-pyrrole-2-carboxamide (Compounds 96, 97) :
  These derivatives incorporate a pyrrole-carboxamide backbone linked to the triazole ring. The trifluoromethylphenyl group enhances electron-withdrawing properties, which can influence receptor binding kinetics. Additionally, the presence of enantiomers (e.g., 96 and 97) highlights the role of stereochemistry in biological activity, as evidenced by differing SFC retention times (1.41 vs. 2.45) .
• The difluoromethyl group may improve metabolic resistance compared to non-fluorinated analogues .

Pharmacologically Active Derivatives

• 4-[5-[(1R)-1-[5-(3-Chlorophenyl)-3-isoxazolyl]ethoxy]-4-methyl-4H-1,2,4-triazol-3-yl]pyridine hydrochloride/sulfate :
  This compound, formulated as a hydrochloride or sulfate salt, demonstrates the importance of salt formation in enhancing solubility and bioavailability. The 3-chlorophenylisoxazole moiety adds a rigid aromatic system, which may optimize target selectivity .

Key Findings and Implications

• Steric and Electronic Effects : The isopropyl group in the target compound likely offers a balance between lipophilicity and steric hindrance compared to cyclopropyl (smaller, rigid) or ethyl (less bulky) substituents .
• Stereochemical Influence : Enantiomer separation via SFC (e.g., Compounds 96/97 and 101/102) underscores the necessity of chiral analysis for triazole derivatives, as enantiomers may exhibit divergent biological activities .